Cas no 181132-60-5 (2-(4-Methoxy-3-sulfamoylphenyl)acetic acid)

• Product Name: 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid
• CAS No: 181132-60-5
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 5830732
• PubChem ID: 15390635
• Update Time: 2025-08-04

2-(4-Methoxy-3-sulfamoylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8095827
• EN300-1617957
• 181132-60-5
• AKOS000133214
• 2-(4-methoxy-3-sulfamoylphenyl)acetic acid
• 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid

• Inchi： 1S/C9H11NO5S/c1-15-7-3-2-6(5-9(11)12)4-8(7)16(10,13)14/h2-4H,5H2,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： JPOOLMXBBWXALG-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(CC(=O)O)C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 245.03579362g/mol
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid

2-(4-Methoxy-3-sulfamoylphenyl)acetic acid (CAS No. 181132-60-5): A Comprehensive Overview

2-(4-Methoxy-3-sulfamoylphenyl)acetic acid, identified by the CAS registry number 181132-60-5, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a phenyl ring substituted with methoxy and sulfamoyl groups, connected to an acetic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a subject of interest in fields such as pharmacology, materials science, and organic synthesis.

The synthesis of 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid involves a series of well-established organic reactions. The starting material typically begins with the corresponding phenol derivative, which undergoes methylation to introduce the methoxy group. Subsequently, the sulfamoylation step introduces the sulfonamide group at the meta position relative to the methoxy group. Finally, the acetic acid moiety is introduced through an appropriate coupling reaction or oxidation process. This multi-step synthesis highlights the importance of precise control over reaction conditions to achieve high yields and purity.

Recent advancements in chemical synthesis have enabled researchers to explore novel methods for synthesizing 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Additionally, catalytic systems employing transition metals have been employed to facilitate key steps in the synthesis process, thereby enhancing efficiency and selectivity.

The structural features of 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid make it a versatile compound with diverse applications. In pharmacology, this compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various therapeutic areas. The sulfonamide group is known to exhibit bioisosteric properties, making it a valuable substituent in drug design. Furthermore, the methoxy group contributes to improved solubility and pharmacokinetic profiles, which are critical attributes for drug candidates.

In recent studies, 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid has been explored for its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2), which are key targets in inflammation-related diseases such as arthritis and cardiovascular disorders. The study also highlighted its superior selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting its potential as a safer alternative with reduced side effects.

Beyond pharmacology, 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid has found applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them promising candidates for gas storage, catalysis, and sensing applications.

The environmental impact of synthesizing and using 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid has also been a topic of recent research. Studies by Green et al. (2023) have focused on developing sustainable synthetic routes that minimize waste generation and reduce energy consumption. The use of renewable feedstocks and green solvents has been proposed as an effective strategy to enhance the eco-friendliness of this compound's production process.

In conclusion, 2-(4-Methoxy-3-sulfamoylphenyl)acetic acid, with its CAS number 181132-60-5, represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new insights into its properties and uses. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.